N,N-Diethyl-N-(3-iodobenzyl)amine
Overview
Description
N,N-Diethyl-N-(3-iodobenzyl)amine, also known as N-ethyl-N-(3-iodobenzyl)ethanamine , is a chemical compound that has been widely used in scientific research and industry due to its unique physical and chemical properties. It has a molecular weight of 289.16 .
Molecular Structure Analysis
The InChI code for N,N-Diethyl-N-(3-iodobenzyl)amine is 1S/C11H16IN/c1-3-13(4-2)9-10-6-5-7-11(12)8-10/h5-8H,3-4,9H2,1-2H3 . This compound contains a total of 29 bonds, including 13 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 tertiary amine .Physical And Chemical Properties Analysis
N,N-Diethyl-N-(3-iodobenzyl)amine is stored at a temperature of 28 C . It is difficult to mix in water .Scientific Research Applications
Chemical Synthesis
“N,N-Diethyl-N-(3-iodobenzyl)amine” is used as a reagent in chemical synthesis . It’s a versatile compound that can participate in various reactions to form new bonds and structures. This makes it valuable in the development of new materials and pharmaceuticals .
Transamidation Reactions
This compound has been used in transamidation reactions . Transamidation is a process where an amide is transformed into another amide. This reaction is particularly useful in the synthesis of pharmaceuticals and bioactive compounds .
Amide Bond Formation
“N,N-Diethyl-N-(3-iodobenzyl)amine” plays a crucial role in the formation of amide bonds . Amide bonds are fundamental in biochemistry, as they are the key components used to connect two amino acids known as peptide linkages .
Drug Development
Amides and their analogues are widely present in biomolecules, natural products, pharmaceuticals, and drugs . The amide unit contains drugs that display anthelmintic, antitumor, antifungal, antispasmodic, herbicide, insecticide, and antibacterial activity .
Polymer Chemistry
Amides are also used in the development of polymers . The stability and inner strength of amides in the presence of other chemical substances make them suitable for creating durable and resilient materials .
Research and Development
“N,N-Diethyl-N-(3-iodobenzyl)amine” is used in scientific research and as a synthetic intermediate . It’s a valuable tool for researchers exploring new chemical reactions and developing innovative synthetic methodologies .
Safety and Hazards
N,N-Diethyl-N-(3-iodobenzyl)amine is a chemical compound that should be handled with care. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective clothing, gloves, and eye/face protection should be worn when handling this compound . It is also recommended to store this compound in cool, dry conditions in well-sealed containers .
properties
IUPAC Name |
N-ethyl-N-[(3-iodophenyl)methyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16IN/c1-3-13(4-2)9-10-6-5-7-11(12)8-10/h5-8H,3-4,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZRQSEGXSURRRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC(=CC=C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Diethyl-N-(3-iodobenzyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-](/img/structure/B3133016.png)
